![molecular formula C14H19NO4 B5633911 2-(1-piperidinyl)ethyl 2,4-dihydroxybenzoate](/img/structure/B5633911.png)
2-(1-piperidinyl)ethyl 2,4-dihydroxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"2-(1-piperidinyl)ethyl 2,4-dihydroxybenzoate" is a chemical compound that has garnered attention due to its structure and potential biological importance. While direct studies on this exact molecule are limited, its components, such as piperidine derivatives, have been studied extensively in various fields, including medicinal chemistry and material science.
Synthesis Analysis
The synthesis of piperidine-related compounds typically involves condensation reactions, ring closure methods, and functional group transformations. For example, a compound related to "this compound" has been synthesized by condensation of related cycloheptenone with 1-(2-chloroethyl)-piperidine hydrochloride in the presence of anhydrous potassium carbonate and N,N-dimethylformamide as solvent (Thimmegowda et al., 2009).
Molecular Structure Analysis
The molecular structure of piperidine derivatives shows significant variation depending on the substitution pattern. For instance, crystal structure analysis reveals that the piperidinyl ring adopts a chair conformation, which is crucial for its biological activity and interaction with other molecules (Thimmegowda et al., 2009).
properties
IUPAC Name |
2-piperidin-1-ylethyl 2,4-dihydroxybenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c16-11-4-5-12(13(17)10-11)14(18)19-9-8-15-6-2-1-3-7-15/h4-5,10,16-17H,1-3,6-9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEMSXFSZUVZWKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCOC(=O)C2=C(C=C(C=C2)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.